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Compound of Interest

Compound Name: H-Thr(Me)-OH

Cat. No.: B15543174 Get Quote

Essential Safety and Handling Guide for H-
Thr(Me)-OH
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides immediate, essential safety and logistical

information for handling H-Thr(Me)-OH, including operational and disposal plans.

Personal Protective Equipment (PPE)
When handling H-Thr(Me)-OH, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure a safe laboratory environment. The following personal

protective equipment is recommended based on standard laboratory practices for similar amino

acid derivatives.[1][2]
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required to

protect against potential

splashes.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. It is important

to inspect gloves before use

and consult the manufacturer's

compatibility chart for specific

breakthrough times.[1]

Body Protection Laboratory Coat

A long-sleeved lab coat that is

fully buttoned is required. For

procedures with a higher risk

of splashing, a chemical-

resistant apron worn over the

lab coat is advised.[1]

Respiratory Protection Fume Hood

All handling of H-Thr(Me)-OH,

especially in powdered form or

when preparing solutions,

should be conducted within a

certified chemical fume hood to

prevent the inhalation of any

dust or aerosols.[1] If a fume

hood is not available, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits may be

exceeded.[3]

Operational Plan: Step-by-Step Handling Protocol
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Proper handling from receipt to disposal is critical for both safety and maintaining the integrity

of H-Thr(Me)-OH.

1. Storage and Preparation:

Storage: Upon receipt, store H-Thr(Me)-OH in a tightly sealed container in a cool, dry, and

dark place.[3] For long-term storage, deep freezing (below -20°C) is recommended.[3]

Work Area Preparation: Ensure the chemical fume hood is clean and operational.[1] The

work area should be equipped with an eyewash station and a safety shower.[3]

2. Handling and Solution Preparation:

Weighing: Minimize dust generation and accumulation when weighing the powdered

compound.[3]

Solution Preparation: When preparing solutions, work within a fume hood.[1] Solvents such

as Dimethyl sulfoxide (DMSO), water, Dichloromethane (DCM), and Dimethylformamide

(DMF) can be used. Preparing a stock solution is often advisable.[1]

General Handling: Avoid contact with eyes, skin, and clothing.[3] Wash hands thoroughly

after handling and before eating.[3]

3. In Case of a Spill or Exposure:

Minor Spill: In the event of a small spill, absorb the material with an inert absorbent material.

The contaminated material should be placed in a sealed, suitable container for hazardous

waste disposal.[1] Avoid generating dusty conditions and ensure adequate ventilation.[3]

Skin Contact: Should the chemical come into contact with your skin, immediately wash the

affected area with soap and plenty of water and remove any contaminated clothing.[1]

Eye Contact: In case of eye contact, flush the eyes with water for at least 15 minutes as a

precaution.[3]

Inhalation: If inhaled, move the individual to fresh air.[1]
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Disposal Plan
Proper disposal of H-Thr(Me)-OH and any associated waste is essential to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[1]

Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,

that have come into contact with H-Thr(Me)-OH should be disposed of in a designated

hazardous waste container.[1]

Solutions: Aqueous and organic solutions containing H-Thr(Me)-OH should be collected in

separate, appropriate hazardous waste containers.[1] Do not let the product enter drains.

Workflow for Safe Handling of H-Thr(Me)-OH
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Caption: Workflow for the safe handling of H-Thr(Me)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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